[3-(2-methoxyethyl)-1-(tetrahydro-2H-pyran-4-yl)-3-piperidinyl]methanol

• IUPAC Name: [3-(2-methoxyethyl)-1-(oxan-4-yl)piperidin-3-yl]methanol
• InChI: InChI=1S/C14H27NO3/c1-17-10-6-14(12-16)5-2-7-15(11-14)13-3-8-18-9-4-13/h13,16H,2-12H2,1H3
• InChI Key: XOPCFGIXBQZHSM-UHFFFAOYSA-N
• Canonical SMILES: COCCC1(CCCN(C1)C2CCOCC2)CO
• Molecular Formula: C14H27NO3
• Molecular Weight: 257.37 g/mol

Description

[3-(2-methoxyethyl)-1-(tetrahydro-2H-pyran-4-yl)-3-piperidinyl]methanol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of [3-(2-methoxyethyl)-1-(tetrahydro-2H-pyran-4-yl)-3-piperidinyl]methanol is not fully understood. However, it is believed to work by inhibiting the growth of microorganisms by disrupting their cell membranes. It may also work by interfering with the synthesis of nucleic acids.
Biochemical and Physiological Effects:
Studies have shown that [3-(2-methoxyethyl)-1-(tetrahydro-2H-pyran-4-yl)-3-piperidinyl]methanol has low toxicity and does not cause significant adverse effects in animals. However, further studies are needed to determine its safety and efficacy in humans.

Advantages and Limitations for Lab Experiments

One advantage of using [3-(2-methoxyethyl)-1-(tetrahydro-2H-pyran-4-yl)-3-piperidinyl]methanol in lab experiments is its broad-spectrum antimicrobial activity. It can be used to test the efficacy of various drugs against different microorganisms. However, its complex synthesis method and limited availability may pose limitations for its use in lab experiments.

Future Directions

There are several future directions for the research of [3-(2-methoxyethyl)-1-(tetrahydro-2H-pyran-4-yl)-3-piperidinyl]methanol. One potential direction is to investigate its potential use as a drug delivery system for various drugs. Another direction is to study its potential use as a ligand in metal-catalyzed reactions. Additionally, further studies are needed to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of [3-(2-methoxyethyl)-1-(tetrahydro-2H-pyran-4-yl)-3-piperidinyl]methanol involves the reaction of 1-(tetrahydro-2H-pyran-4-yl)piperidine with formaldehyde and 2-methoxyethanol in the presence of a catalyst. The reaction proceeds through a Mannich-type reaction, resulting in the formation of the desired product. The purity of the compound can be improved by recrystallization.

Scientific Research Applications

[3-(2-methoxyethyl)-1-(tetrahydro-2H-pyran-4-yl)-3-piperidinyl]methanol has been extensively studied for its potential applications in various fields. It has been shown to have antibacterial, antifungal, and antiviral properties. The compound has also been investigated for its potential use as a drug delivery system, as it can form stable complexes with various drugs. Additionally, it has been studied for its potential use as a ligand in metal-catalyzed reactions.